Cas no 2229690-83-7 (5-(3-aminobut-1-en-1-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(3-aminobut-1-en-1-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• CAS No: 2229690-83-7
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 5880054
• PubChem ID: 165783543
• Update Time: 2025-05-19

5-(3-aminobut-1-en-1-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminobut-1-en-1-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• 2229690-83-7
• EN300-1741885

• Inchi： 1S/C10H17N3S/c1-7(11)5-6-9-8(2)12-10(14-9)13(3)4/h5-7H,11H2,1-4H3/b6-5+
• InChI Key： LQEIDDFPBFDOPU-AATRIKPKSA-N
• SMILES： S1C(=NC(C)=C1/C=C/C(C)N)N(C)C

Computed Properties

• Exact Mass: 211.11431873g/mol
• Monoisotopic Mass: 211.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-(3-aminobut-1-en-1-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine

5-(3-Aminobut-1-en-1-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No: 2229690-83-7)

5-(3-Aminobut-1-en-1-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine is a compound with the CAS registry number 2229690-83-7. This compound belongs to the class of organic compounds known as thiazoles, which are heterocyclic aromatic compounds containing a sulfur atom and a nitrogen atom in the ring structure. The presence of multiple amino groups and methyl substituents in its structure makes it a versatile compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 5-(3-Aminobut-1-en-1-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine is characterized by a thiazole ring system with substituents at positions 4 and 5. The substituents include two methyl groups attached to the nitrogen atoms at position 4 and position 5, as well as an aminobutene group at position 5. This unique substitution pattern imparts specific electronic and steric properties to the molecule, which are crucial for its reactivity and functionality.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery, particularly in the development of antimicrobial agents, anti-inflammatory drugs, and anticancer therapeutics. The presence of amino groups in the molecule enhances its ability to form hydrogen bonds, which is a key factor in drug-receptor interactions. Additionally, the methyl substituents can influence the lipophilicity of the compound, making it more suitable for crossing biological membranes.

In the field of agrochemistry, 5-(3-Aminobut-1-en-1-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine has shown promise as a potential herbicide or insecticide due to its ability to inhibit key enzymes involved in plant and insect metabolism. Researchers have explored its mechanism of action and found that it interferes with the activity of acetylcholinesterase, an enzyme critical for nerve function in insects.

The synthesis of this compound involves a multi-step process that typically includes the formation of the thiazole ring followed by substitution reactions to introduce the amino and methyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

From a materials science perspective, this compound has been investigated for its potential as a building block in the construction of advanced materials such as polymer composites or nanomaterials. Its ability to form stable bonds with other molecules makes it a valuable component in designing materials with tailored properties.

In conclusion, 5-(3-Aminobut-1-en-1-yli)-N,N,4-trimethyl=thiazol=amine (CAS No: 2229690=83=7) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in drug discovery, agrochemistry, and materials science.